Cas no 2172520-61-3 (2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid)

• Product Name: 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• CAS No: 2172520-61-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6080062
• PubChem ID: 165501795
• Update Time: 2025-06-10

2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• 2172520-61-3
• EN300-1487885
• 2-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}acetic acid

• Inchi： 1S/C25H30N2O5/c1-3-17(13-23(28)27(4-2)15-24(29)30)14-26-25(31)32-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： DBAMLWLIDJEJEW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid

Recent Advances in the Study of 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS: 2172520-61-3)

The compound 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS: 2172520-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely utilized in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains.

Recent studies have explored the applications of this compound in the development of novel therapeutics, particularly in the context of targeted drug delivery and peptide-based pharmaceuticals. Researchers have leveraged its chemical properties to enhance the stability and bioavailability of peptide drugs, addressing longstanding challenges in the field. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide conjugates designed for cancer therapy, showcasing its potential to improve drug efficacy and reduce off-target effects.

In addition to its role in peptide synthesis, 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid has been investigated for its potential in bioconjugation strategies. A recent preprint on bioRxiv highlighted its use in the development of antibody-drug conjugates (ADCs), where it facilitated the stable linkage of cytotoxic payloads to monoclonal antibodies. This advancement holds promise for the next generation of targeted cancer therapies, offering improved precision and reduced systemic toxicity.

Furthermore, the compound's physicochemical properties have been the subject of computational and experimental studies. Molecular dynamics simulations, as reported in a 2024 article in ACS Chemical Biology, have provided insights into its conformational flexibility and interactions with biological targets. These findings are instrumental in optimizing its use as a building block for more complex molecular architectures.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid. Recent efforts have focused on developing more efficient synthetic routes and purification techniques to meet the growing demand for high-purity batches. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, outlined a scalable synthesis protocol that minimizes byproduct formation and maximizes yield.

In conclusion, 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS: 2172520-61-3) continues to be a pivotal molecule in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, bioconjugation, and drug development underscores its importance in advancing therapeutic innovations. Future research is expected to further elucidate its potential applications and address existing challenges in its utilization.